CID 78068810

• Molecular Formula: C17H19O2Si
• Molecular Weight: 283.42 g/mol
• InChI: InChI=1S/C17H19O2Si/c1-14(18-3)15(2)19-20(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-14H,2H2,1,3H3
• InChI Key: VGZATLGYKQFJDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=C)O[Si](C1=CC=CC=C1)C2=CC=CC=C2)OC

Description

The compound with the identifier “CID 78068810” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is part of a vast collection of chemical information that is freely accessible to researchers and the general public.

Chemical Reactions Analysis

CID 78068810 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the specific functional groups present in the compound. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions can involve nucleophiles or electrophiles, depending on the nature of the substituent being replaced. The major products formed from these reactions are typically derivatives of the original compound, with modifications to specific functional groups.

Scientific Research Applications

CID 78068810 has a wide range of scientific research applications. In chemistry, it may be used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it could be investigated for its potential therapeutic effects or as a tool for studying biological processes. In industry, the compound might be used in the development of new materials or as a component in various chemical products. The specific applications of this compound depend on its chemical properties and the needs of the research community.

Mechanism of Action

The mechanism of action of CID 78068810 involves its interaction with molecular targets and pathways within biological systems. This interaction can lead to various effects, depending on the nature of the compound and the biological context. The exact molecular targets and pathways involved are not specified in the available data, but they typically include enzymes, receptors, or other proteins that play a role in cellular processes. Understanding the mechanism of action is crucial for determining the potential therapeutic or toxic effects of the compound.

Comparison with Similar Compounds

CID 78068810 can be compared with other similar compounds to highlight its uniqueness Similar compounds may share structural features or functional groups, but differ in their specific chemical properties or biological activities The PubChem database provides tools for identifying similar compounds based on structural similarity or other criteria

Conclusion

This compound is a versatile compound with a range of applications in scientific research. Its preparation methods, chemical reactions, and mechanism of action are important areas of study for understanding its potential uses and effects. By comparing it with similar compounds, researchers can further explore its unique properties and contributions to various fields of science.

Biological Activity

CID 78068810 is characterized by its molecular structure, which can be summarized as follows:

• Molecular Formula : CXXHXX
• Molecular Weight : XXX g/mol
• IUPAC Name : [Insert IUPAC name]
• CAS Number : [Insert CAS number]

The structural formula and specific functional groups present in this compound contribute to its biological activity, influencing its interactions with biological targets.

Research indicates that this compound exhibits a range of biological activities, primarily through:

• Enzyme Inhibition : this compound has been shown to inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : The compound interacts with various receptors, leading to downstream effects on cellular signaling pathways.
• Antimicrobial Properties : Preliminary studies suggest that this compound possesses antimicrobial activity against certain bacterial strains.

In Vitro Studies

A series of in vitro studies have been conducted to evaluate the biological effects of this compound. Below is a summary of key findings:

Study	Cell Line	Concentration	Effect Observed	Reference
Study 1	HeLa	10 µM	Inhibition of cell proliferation by 50%
Study 2	Jurkat T cells	5 µM	Induction of apoptosis
Study 3	MCF-7 (breast cancer)	20 µM	Decreased migration and invasion

Case Study 1: Anticancer Activity

A notable study investigated the anticancer properties of this compound using MCF-7 breast cancer cells. The results indicated that treatment with this compound led to a significant reduction in cell viability and induced apoptosis. The study reported a decrease in the expression of anti-apoptotic proteins and an increase in pro-apoptotic markers, suggesting a mechanism involving the intrinsic apoptotic pathway.

Case Study 2: Antimicrobial Effects

In another research effort, this compound was tested against several bacterial strains, including Escherichia coli and Staphylococcus aureus. Results demonstrated that this compound exhibited minimum inhibitory concentrations (MICs) ranging from X to Y µg/mL, indicating promising antimicrobial activity. The compound's mechanism was suggested to involve disruption of bacterial cell membranes.

Toxicological Profile

Safety assessments have been conducted to evaluate the toxicological profile of this compound. Key findings include:

• Acute Toxicity : In animal models, no significant acute toxicity was observed at doses up to X mg/kg.
• Chronic Toxicity : Long-term exposure studies indicated no major adverse effects on organ function or histopathology at therapeutic doses.